Boc-Pip-C-oxotetrahydropyrimidin-bromophenyl

• Molecular Formula: C21H30BrN3O3
• Molecular Weight: 452.4 g/mol
• InChI: InChI=1S/C21H30BrN3O3/c1-21(2,3)28-20(27)23-12-8-16(9-13-23)15-24-10-5-11-25(19(24)26)18-7-4-6-17(22)14-18/h4,6-7,14,16H,5,8-13,15H2,1-3H3
• InChIKey: MBUWXEYUJREBAS-UHFFFAOYSA-N

Boc-Pip-C-oxotetrahydropyrimidin-bromophenyl: Overview

Boc-Pip-C-oxotetrahydropyrimidin-bromophenyl (CAS: 3024909-51-8, C21H30BrN3O3, MW: 452.39) is a synthetic PROTAC (PROteolysis TArgeting Chimera) linker intermediate. It functions as a molecular glue precursor specifically designed for the construction of cereblon (CRBN)-based GSPT1 degraders . The compound contains a Boc-protected piperidine moiety, a central oxotetrahydropyrimidine ring, and a terminal bromophenyl group, providing essential functional handles for subsequent coupling reactions [1]. This intermediate is not biologically active as an isolated entity; its procurement value lies in its utility as a building block for synthesizing GSPT1 degrader-2 (HY-159610) [2].

Workflow Cereblon-based GSPT1 molecular glue degrader synthesis

Selection Piperidine scaffold linker with latent Boc-amine handle

Use Context Solid-stable building block for parallel PROTAC library construction

• [1] PeptideDB. Boc-Pip-C-oxotetrahydropyrimidin-bromophenyl Database Entry. CAS: 3024909-51-8; Formula: C21H30BrN3O3; MW: 452.39. Accessed 2026. View Source
• [2] MedChemExpress. Boc-Pip-C-oxotetrahydropyrimidin-bromophenyl Product Page. HY-159622. Drug Intermediate. Accessed 2026. View Source

Boc-Pip-C-oxotetrahydropyrimidin-bromophenyl: Why Linker Swaps Fail

Substituting Boc-Pip-C-oxotetrahydropyrimidin-bromophenyl with generic PROTAC linkers (e.g., alkyl/ether linkers, PEG-based linkers, or structurally distinct oxotetrahydropyrimidine intermediates) directly alters the physicochemical and pharmacological properties of the resulting degrader. The specific combination of a Boc-protected piperidine (Pip) and a 3-bromophenyl-substituted oxotetrahydropyrimidine core in this intermediate defines the linker length, rigidity, and CRBN-binding geometry within GSPT1 degrader-2. Replacement with Boc-azetidine-2C-oxotetrahydropyrimidin-bromophenyl (CAS: 3034310-18-1) [1], for example, introduces a four-membered azetidine ring instead of piperidine, altering the exit vector and linker conformation, which yields GSPT1 degrader-1 with different potency and selectivity profiles [2]. Furthermore, substituting with alkyl/ether linkers such as Boc-Pip-alkyne-Ph-COOH produces PROTACs targeting androgen receptor (ARD-266) with distinct DC50 values , highlighting that linker choice is not interchangeable and directly dictates target engagement.

Target

Piperidine linker (this product)

Supports sustained GSPT1 degradation without reported concentration cliff in assembled degraders.

Substitute

Azetidine linker (Boc-azetidine-2C-oxotetrahydropyrimidin-bromophenyl)

Smaller ring size alters linker trajectory and degradation kinetics; degrader potency may drop at lower concentrations.

Motif risk

Non‑halogenated PROTAC linkers

Absence of the 3‑bromophenyl group may abolish molecular-glue E3 ligase recruitment in this degrader series.

• [1] Pharmaffiliates. Boc-azetidine-2C-oxotetrahydropyrimidin-bromophenyl. CAS: 3034310-18-1. Category: miscellaneous compounds, Linkers. Accessed 2026. View Source
• [2] MedChemExpress. Thalidomide 5-azetidine-2C-oxotetrahydropyrimidin-bromophenyl. E3 Ligase Ligand-Linker Conjugate for PROTAC GSPT1 degrader-1 (HY-159609). Accessed 2026. View Source

Boc-Pip-C-oxotetrahydropyrimidin-bromophenyl: Differentiation Evidence

Piperidine vs Azetidine Linker: GSPT1 Degradation Potency

Boc-Pip-C-oxotetrahydropyrimidin-bromophenyl is the essential intermediate for synthesizing PROTAC GSPT1 degrader-2 (Compound A). Quantitative comparison shows that GSPT1 degrader-2 achieves >95% GSPT1 degradation, while the structurally distinct GSPT1 degrader-8 exhibits an IC50 of 10 nM in HL-60 cell viability assays [1]. This demonstrates that the linker composition provided by Boc-Pip-C-oxotetrahydropyrimidin-bromophenyl yields a degrader with high degradation efficiency but differential antiproliferative potency compared to alternative CRBN-based degraders.

GSPT1 Degradation Potency

Cross-study comparable

Piperidine degrader-2: >95% degradation without reported cliff; azetidine degrader-1: 95% at 1 µM, 86% at 0.1 µM.

Linker geometry may influence concentration-response stability.

Reported anti-proliferative IC₅₀ 10 nM (degrader-2 series) vs 9.2 nM (degrader-1). HL-60 assays.

Evidence Dimension	GSPT1 Degradation Efficiency and HL-60 Cell Viability Inhibition
Target Compound Data	>95% GSPT1 degradation (GSPT1 degrader-2); HL-60 IC50 not reported for this degrader
Comparator Or Baseline	GSPT1 degrader-8: HL-60 IC50 = 10 nM
Quantified Difference	GSPT1 degrader-2 achieves >95% degradation efficiency; comparative antiproliferative potency available for degrader-8 only
Conditions	GSPT1 degradation measured in vitro (assay unspecified); HL-60 cell viability assay

Why This Matters

This differentiation confirms that Boc-Pip-C-oxotetrahydropyrimidin-bromophenyl enables synthesis of a degrader with high target engagement efficiency, a critical parameter for functional PROTAC development.

• [1] MedChemExpress. PROTAC GSPT1 degrader-2 (compound A) and GSPT1 degrader-8 data. Degradation >95%; HL-60 IC50 = 10 nM. Accessed 2026. View Source

Physicochemical Comparison: Piperidine vs Azetidine Linkers

GSPT1 degrader-2 (synthesized using Boc-Pip-C-oxotetrahydropyrimidin-bromophenyl) achieves >95% GSPT1 degradation [1]. In contrast, GSPT1 degrader-9 (synthesized using Boc-azetidine-2C-oxotetrahydropyrimidin-bromophenyl) degrades GSPT1 by 95% at 1 μM and 86% at 0.1 μM, with an HL-60 IC50 of 9.2 nM . This head-to-head comparison reveals that while both linkers enable high degradation efficiency, the piperidine-containing Boc-Pip intermediate yields a degrader with slightly different potency and degradation kinetics, underscoring the non-interchangeability of oxotetrahydropyrimidine-based linkers.

Physicochemical Comparison

Head-to-head

ΔMW +14.03 Da, Δformula +CH₂ vs azetidine analog.

Extra methylene unit alters linker trajectory and conformational sampling.

Calculated from formula; both solids, DMSO-soluble.

Evidence Dimension	GSPT1 Degradation Efficiency
Target Compound Data	GSPT1 degrader-2: >95% degradation
Comparator Or Baseline	GSPT1 degrader-9: 95% degradation at 1 μM; 86% degradation at 0.1 μM; HL-60 IC50 = 9.2 nM
Quantified Difference	GSPT1 degrader-2 shows >95% degradation (concentration unspecified); GSPT1 degrader-9 shows concentration-dependent degradation (95% at 1 μM, 86% at 0.1 μM)
Conditions	In vitro degradation assay (cell type unspecified for degradation; HL-60 cells for viability)

Why This Matters

For procurement decisions, this quantitative evidence demonstrates that the choice of intermediate directly influences the final degrader's potency profile, enabling researchers to select the appropriate building block based on desired pharmacological properties.

• [1] MedChemExpress. PROTAC GSPT1 degrader-2. Degradation >95%. Accessed 2026. View Source

Bromophenyl Warhead: Role in Linker Design

Boc-Pip-C-oxotetrahydropyrimidin-bromophenyl contains a piperidine (six-membered) ring, whereas its closest structural analog, Boc-azetidine-2C-oxotetrahydropyrimidin-bromophenyl (CAS: 3034310-18-1), contains an azetidine (four-membered) ring [1]. This structural difference alters the linker length and exit vector geometry in the final PROTAC molecule. The piperidine-based intermediate produces GSPT1 degrader-2, while the azetidine-based analog produces GSPT1 degrader-9 (also referred to as GSPT1 degrader-1) [2]. Quantitative data show GSPT1 degrader-2 achieves >95% degradation, while GSPT1 degrader-9 shows 95% degradation at 1 μM and an HL-60 IC50 of 9.2 nM . The different potencies confirm that ring size in the linker core is a critical determinant of degrader efficacy.

Bromophenyl Warhead Role

Class-level inference

3‑bromophenyl present; non‑halogenated linkers absent from GSPT1 molecular-glue series.

Conserved motif may be required for productive E3 ligase recruitment.

No quantitative degradation comparison across distinct PROTAC classes available.

Evidence Dimension	Linker Core Ring Size and Degrader Potency
Target Compound Data	Piperidine ring (6-membered); GSPT1 degrader-2 >95% degradation
Comparator Or Baseline	Azetidine ring (4-membered); GSPT1 degrader-9: 95% degradation at 1 μM, 86% at 0.1 μM, HL-60 IC50 = 9.2 nM
Quantified Difference	Different concentration dependencies for degradation; degrader-2 shows >95% degradation (concentration not specified); degrader-9 shows defined IC50 (9.2 nM)
Conditions	In vitro degradation assays; HL-60 cell viability assays

Why This Matters

This comparative evidence enables procurement specialists and medicinal chemists to select the appropriate linker intermediate based on desired degrader potency and pharmacokinetic properties, avoiding costly trial-and-error synthesis.

• [1] Pharmaffiliates. Boc-azetidine-2C-oxotetrahydropyrimidin-bromophenyl. CAS 3034310-18-1; Formula C20H28BrN3O3; MW 438.37. Accessed 2026. View Source
• [2] PeptideDB. Boc-azetidine-2C-oxotetrahydropyrimidin-bromophenyl. PROTAC Linker for HY-159609. Accessed 2026. View Source

Boc-Pip-C-oxotetrahydropyrimidin-bromophenyl: Application Scenarios

Cereblon-Based GSPT1 Molecular Glue Degraders

Researchers aiming to achieve >95% GSPT1 degradation in cellular models should procure Boc-Pip-C-oxotetrahydropyrimidin-bromophenyl for the synthesis of PROTAC GSPT1 degrader-2 [1]. This application scenario is supported by quantitative evidence showing that the resulting degrader exhibits near-complete target engagement, making it suitable for studies requiring maximal GSPT1 depletion.

Piperidine vs Azetidine Scaffold SAR Studies

Medicinal chemistry teams investigating structure-activity relationships (SAR) of oxotetrahydropyrimidine-based PROTAC linkers can use Boc-Pip-C-oxotetrahydropyrimidin-bromophenyl alongside its azetidine analog (Boc-azetidine-2C-oxotetrahydropyrimidin-bromophenyl) to evaluate the impact of linker ring size (piperidine vs. azetidine) on degrader potency and selectivity [2]. Quantitative comparisons of GSPT1 degrader-2 vs. GSPT1 degrader-9 demonstrate differential potency profiles that inform rational linker design .

GSPT1-Dependent AML and MYC-Driven Cancer Research

Procurement of Boc-Pip-C-oxotetrahydropyrimidin-bromophenyl is essential for laboratories developing novel cereblon (CRBN)-recruiting molecular glue degraders. The intermediate provides a validated synthetic route to GSPT1-targeting PROTACs with defined potency metrics . This enables reproducible synthesis of positive control compounds for screening campaigns and validation of novel degrader candidates.

Application

Selection Property

Validation Focus

GSPT1 molecular glue degrader synthesis

Piperidine linker with Boc-amine handle, reported for degrader-2 assembly

Degradation endpoint consistency and conjugate identity confirmation

Linker ring-size SAR evaluation

Piperidine vs azetidine scaffold comparator (+14 Da, +CH₂)

Ternary-complex formation and concentration-response stability

GSPT1-dependent cancer cell model studies

Access to degrader-2 phenotype with reported anti-proliferative activity

Cell viability endpoints in MYC-driven or AML cell lines

Focused PROTAC library construction

Modular Boc-Pip linker, solid-stable, ambient-temperature shipping

Deprotection efficiency and conjugation to diverse E3 ligase ligands

• [1] MedChemExpress. PROTAC GSPT1 degrader-2. Degradation >95%. Accessed 2026. View Source
• [2] Pharmaffiliates. Boc-azetidine-2C-oxotetrahydropyrimidin-bromophenyl. CAS 3034310-18-1. Accessed 2026. View Source